molecular formula C13H18N4 B8412549 Benzotriazol-1-ylmethyl-cyclohexylamine

Benzotriazol-1-ylmethyl-cyclohexylamine

Cat. No.: B8412549
M. Wt: 230.31 g/mol
InChI Key: FUROVGCSPHYQAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzotriazol-1-ylmethyl-cyclohexylamine is a useful research compound. Its molecular formula is C13H18N4 and its molecular weight is 230.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18N4

Molecular Weight

230.31 g/mol

IUPAC Name

N-(benzotriazol-1-ylmethyl)cyclohexanamine

InChI

InChI=1S/C13H18N4/c1-2-6-11(7-3-1)14-10-17-13-9-5-4-8-12(13)15-16-17/h4-5,8-9,11,14H,1-3,6-7,10H2

InChI Key

FUROVGCSPHYQAH-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NCN2C3=CC=CC=C3N=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 54 g (0.45 mole) benzotriazole and 51.5 mL (0.45 mole) of cyclohexylamine in 2000 mL of ether was added dropwise 36.5 mL (0.45 mole) of 37% aqueous formaldehyde. The reaction mixture was stirred at room temperature for 18 hours. The mixture was dried over calcium chloride, filtered and concentrated under reduced pressure. 200 mL of hexanes was added to the residue and the resulting solid collected by filtration, washed with 300 mL of hexane to give 90.0 g of benzotriazol-1-ylmethyl-cyclohexylamine as a white solid.
Quantity
54 g
Type
reactant
Reaction Step One
Quantity
51.5 mL
Type
reactant
Reaction Step One
Name
Quantity
2000 mL
Type
solvent
Reaction Step One
Quantity
36.5 mL
Type
reactant
Reaction Step Two

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